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Compound of Interest

Compound Name:
N-(2-Bromoethyl)quinuclidinium,

Bromide

Cat. No.: B015080 Get Quote

Essential Safety and Handling Guide for N-(2-
Bromoethyl)quinuclidinium, Bromide
Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety and logistical information for the handling and disposal of N-
(2-Bromoethyl)quinuclidinium, Bromide (CAS No: 104304-10-1). The following procedures

are based on best practices for handling quaternary ammonium compounds and similarly

structured brominated organic molecules.

Hazard Identification and Personal Protective
Equipment (PPE)
N-(2-Bromoethyl)quinuclidinium, Bromide is a quaternary ammonium salt. While a specific

Safety Data Sheet (SDS) is not readily available, data from structurally related compounds

suggest it should be handled as a hazardous substance. The primary hazards are expected to

be acute toxicity if swallowed, skin and eye irritation or burns, and respiratory tract irritation.[1]

[2][3]

Table 1: Required Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b015080?utm_src=pdf-interest
https://www.benchchem.com/product/b015080?utm_src=pdf-body
https://www.benchchem.com/product/b015080?utm_src=pdf-body
https://www.benchchem.com/product/b015080?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK594254/
https://file.medchemexpress.com/batch_PDF/HY-B1132/Clidinium-bromide-SDS-MedChemExpress.pdf
https://datasheets.scbt.com/sc-209119.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specification

Eye Protection
Chemical safety goggles or a face shield.[4][5]

[6]

Hand Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene). Gloves should be discarded and

replaced if any sign of degradation or

breakthrough occurs.[5][7]

Skin and Body

Laboratory coat, long pants, and closed-toe

shoes. For larger quantities or risk of splashing,

consider a chemical-resistant apron or coveralls.

[6]

Respiratory

Use in a well-ventilated area, preferably within a

chemical fume hood.[2][4] If dust or aerosols

may be generated, a NIOSH-approved

respirator (e.g., N95 or higher) is recommended.

[4][5]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is critical to minimize exposure and ensure safety.

Experimental Workflow Diagram
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Caption: Workflow for safe handling of N-(2-Bromoethyl)quinuclidinium, Bromide.
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Methodology:

Preparation:

Designate a specific work area, preferably a chemical fume hood, for handling the

compound.[7]

Ensure an eyewash station and safety shower are readily accessible.[8]

Assemble and inspect all necessary PPE as detailed in Table 1.

Prepare a spill kit with appropriate absorbent material (e.g., diatomite, universal binders).

[2]

Handling:

Handle the solid compound carefully to avoid generating dust.[2][7]

When weighing, use weigh paper or a small container to prevent contamination of the

balance.

If creating a solution, add the solid to the solvent slowly.

Always keep containers of the compound tightly sealed when not in use.[2]

Avoid contact with skin, eyes, and inhalation of any dust or aerosols.[2]

In Case of Exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing.[2]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids. Seek immediate medical attention.[2]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[9]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[7]

Disposal Plan
Proper disposal is essential to prevent environmental contamination and ensure compliance

with regulations.

Table 2: Disposal Guidelines

Waste Type Disposal Procedure

Unused/Excess Compound

Dispose of as hazardous chemical waste. Do

not dispose of down the drain. Store in a clearly

labeled, sealed container for collection by EHS.

[2][8]

Contaminated Materials

Items such as gloves, weigh paper, and paper

towels that are contaminated should be

collected in a labeled hazardous waste bag or

container for disposal.[2]

Empty Containers

Rinse the container three times with a suitable

solvent. The rinsate should be collected and

disposed of as hazardous waste. The empty

container can then be disposed of according to

institutional guidelines.

Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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